6-Cyclopropyl-2-(ethylthio)-4-(2-furyl)nicotinonitrile

• Molecular Formula: C15H14N2OS
• Molecular Weight: 270.4 g/mol
• IUPAC Name: 6-cyclopropyl-2-ethylsulfanyl-4-(furan-2-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C15H14N2OS/c1-2-19-15-12(9-16)11(14-4-3-7-18-14)8-13(17-15)10-5-6-10/h3-4,7-8,10H,2,5-6H2,1H3
• InChI Key: XOPSNCJTERRGQF-UHFFFAOYSA-N
• SMILES: CCSC1=C(C(=CC(=N1)C2CC2)C3=CC=CO3)C#N

Description

6-Cyclopropyl-2-(ethylthio)-4-(2-furyl)nicotinonitrile, also known as CP-526,292, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of nicotinic acetylcholine receptor (nAChR) agonists and has been found to be a potent and selective agonist for the α7 subtype of nAChRs.

Mechanism of Action

6-Cyclopropyl-2-(ethylthio)-4-(2-furyl)nicotinonitrile acts as a selective agonist for the α7 subtype of nAChRs. These receptors are widely distributed in the brain and are involved in various physiological processes including learning and memory. Activation of α7 nAChRs by 6-Cyclopropyl-2-(ethylthio)-4-(2-furyl)nicotinonitrile leads to an increase in the release of neurotransmitters such as acetylcholine, dopamine, and serotonin, which are involved in cognitive function and mood regulation.
Biochemical and Physiological Effects:
6-Cyclopropyl-2-(ethylthio)-4-(2-furyl)nicotinonitrile has been found to have several biochemical and physiological effects in animal models. It has been shown to improve cognitive function, reduce inflammation, and have neuroprotective effects. The compound has also been found to have antidepressant and antipsychotic effects.

Advantages and Limitations for Lab Experiments

One advantage of 6-Cyclopropyl-2-(ethylthio)-4-(2-furyl)nicotinonitrile is its selectivity for the α7 subtype of nAChRs, which allows for more targeted effects in animal models. However, one limitation is that the compound has poor solubility, which can make it difficult to administer in experiments.

Future Directions

There are several potential future directions for research on 6-Cyclopropyl-2-(ethylthio)-4-(2-furyl)nicotinonitrile. One area of interest is its potential as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders. Another area of interest is its potential as an antidepressant and antipsychotic agent. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of 6-Cyclopropyl-2-(ethylthio)-4-(2-furyl)nicotinonitrile involves a series of chemical reactions starting from commercially available starting materials. The first step involves the reaction of 2-furancarboxaldehyde with ethyl cyanoacetate to form 2-(2-furyl)acrylic acid ethyl ester. This intermediate is then reacted with cyclopropylmethylamine and thioacetic acid to form the final product, 6-Cyclopropyl-2-(ethylthio)-4-(2-furyl)nicotinonitrile.

Scientific Research Applications

6-Cyclopropyl-2-(ethylthio)-4-(2-furyl)nicotinonitrile has been extensively studied for its potential therapeutic applications in various diseases including Alzheimer's disease, schizophrenia, and depression. The compound has been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. It also has potential as an antidepressant and antipsychotic agent.